Cas no 25474-45-7 (1,2-Benzenediol,4-(1-hydroxypropyl)-)

1,2-Benzenediol,4-(1-hydroxypropyl)- structure
25474-45-7 structure
Product Name:1,2-Benzenediol,4-(1-hydroxypropyl)-
CAS No:25474-45-7
MF:C9H12O3
MW:168.189783096313
CID:258632
PubChem ID:213092
Update Time:2025-04-19

1,2-Benzenediol,4-(1-hydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,4-(1-hydroxypropyl)-
    • 4-(1-hydroxypropyl)benzene-1,2-diol
    • SCHEMBL2988507
    • 1,2-Benzenediol, 4-(1-hydroxypropyl)-
    • 4-Bromopyridine-2-carboxylicacid
    • DTXSID50948362
    • 4-(1-Hydroxypropyl)-1,2-benzenediol
    • 3,4-dihydroxyphenylpropanol
    • A5625
    • 1,2-Dihydroxy-4-(1-hydroxypropyl)benzene
    • 25474-45-7
    • BRN 2965806
    • Inchi: 1S/C9H12O3/c1-2-7(10)6-3-4-8(11)9(12)5-6/h3-5,7,10-12H,2H2,1H3
    • InChI Key: VLWNCJPMUMKUMF-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=C(C=1)O)O)CC

Computed Properties

  • Exact Mass: 168.07866
  • Monoisotopic Mass: 168.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • Density: 1.256
  • Boiling Point: 350.9°C at 760 mmHg
  • Flash Point: 176.6°C
  • Refractive Index: 1.598
  • PSA: 60.69
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